Cas no 773138-57-1 (1H-Pyrrole-2,4-dicarboxylicacid,1-methyl-,4-ethyl2-methylester(9CI))

• Product Name: 1H-Pyrrole-2,4-dicarboxylicacid,1-methyl-,4-ethyl2-methylester(9CI)
• CAS No: 773138-57-1
• MF: C₁₀H₁₃NO₄
• MW: 211.214523077011
• CID: 552124
• Update Time: 2022-09-22

1H-Pyrrole-2,4-dicarboxylicacid,1-methyl-,4-ethyl2-methylester(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,4-dicarboxylicacid,1-methyl-,4-ethyl2-methylester(9CI)
• 1H-Pyrrole-2,4-dicarboxylic acid, 1-methyl-, 4-ethyl 2-methyl ester

• Inchi： 1S/C10H13NO4/c1-4-15-9(12)7-5-8(10(13)14-3)11(2)6-7/h5-6H,4H2,1-3H3
• InChI Key： KBBBEBCZDCEONN-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C(OCC)=O)C=C1C(OC)=O

Computed Properties

• Exact Mass: 211.084
• Monoisotopic Mass: 211.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5A^2